An In-depth Technical Guide to [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic Acid
An In-depth Technical Guide to [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic Acid
CAS Number: 13653-84-4
This technical guide provides a comprehensive overview of [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid, a key organic building block. The information is tailored for researchers, scientists, and professionals in drug development, focusing on its synthesis, properties, and applications, particularly in the burgeoning field of Metal-Organic Frameworks (MOFs).
Physicochemical Properties
[1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid, also known as p-Terphenyl-4,4''-dicarboxylic acid, is a rigid, linear organic molecule. Its structure lends itself to the formation of ordered, porous materials. Key quantitative data for this compound are summarized in the table below.
| Property | Value | Reference(s) |
| CAS Number | 13653-84-4 | [1][2] |
| Molecular Formula | C₂₀H₁₄O₄ | |
| Molecular Weight | 318.32 g/mol | |
| Appearance | White to pale yellow solid/powder | [3] |
| Purity | Typically ≥90-97% | [2][4] |
| Melting Point | >300 °C | |
| Solubility | Soluble in solvents like DMF and DMSO | [5] |
| InChI Key | FZTIWOBQQYPTCJ-UHFFFAOYSA-N |
Synthesis
General Experimental Protocol: Suzuki Coupling for Terphenyl Scaffolds
This protocol is a generalized procedure based on the synthesis of structurally similar terphenyl compounds.
Materials:
-
1,4-Dibromobenzene
-
4-Carboxyphenylboronic acid
-
Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))
-
Base (e.g., Potassium carbonate, Cesium fluoride)
-
Solvent system (e.g., a mixture of dioxane and water, or DMF and water)
-
Inert gas (Nitrogen or Argon)
Procedure:
-
Reaction Setup: To a round-bottom flask, add 1,4-dibromobenzene, 2.2 equivalents of 4-carboxyphenylboronic acid, and 3-4 equivalents of the base.
-
Solvent Addition: Add the chosen solvent system (e.g., a 2:1 mixture of dioxane and water).
-
Degassing: Sparge the mixture with an inert gas (nitrogen or argon) for 15-30 minutes to remove dissolved oxygen.
-
Catalyst Addition: Add the palladium catalyst (typically 1-5 mol%) to the reaction mixture under the inert atmosphere.
-
Reaction: Heat the reaction mixture to a temperature of 80-100 °C and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
-
Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the aqueous phase with a dilute acid (e.g., 1M HCl) to precipitate the dicarboxylic acid product.
-
Purification: The crude product is collected by filtration, washed with water, and then with a suitable organic solvent (e.g., acetone or ethanol) to remove impurities. Further purification can be achieved by recrystallization from a high-boiling point solvent such as DMF.
The following diagram illustrates the logical workflow of this synthesis.
Applications in Metal-Organic Frameworks (MOFs)
The primary application of [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid is as a rigid organic linker in the synthesis of Metal-Organic Frameworks (MOFs).[2][5] MOFs are a class of porous crystalline materials with a wide range of potential applications, including gas storage, separation, catalysis, and drug delivery.[10][11][12] The terphenyl dicarboxylic acid linker provides a robust and linear scaffold for the construction of highly ordered, porous frameworks.[4]
Experimental Protocol: Solvothermal Synthesis of a MOF
This is a general procedure for the solvothermal synthesis of a MOF using [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid as the organic linker.
Materials:
-
[1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid
-
A metal salt (e.g., Zinc nitrate, Copper nitrate, Zirconium chloride)
-
A high-boiling point polar solvent (e.g., N,N-Dimethylformamide (DMF), N,N-Diethylformamide (DEF))
-
A modulator (optional, e.g., formic acid, benzoic acid) to control crystal growth
Procedure:
-
Solution Preparation: In a glass vial or a Teflon-lined autoclave, dissolve the metal salt and [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid in the chosen solvent. The molar ratio of metal to linker can be varied to target different framework topologies.
-
Modulator Addition (Optional): If a modulator is used, it is added to the solution at this stage.
-
Sonication: Sonicate the mixture for a few minutes to ensure complete dissolution and homogeneity.
-
Heating: Seal the reaction vessel and place it in an oven. Heat the mixture to a temperature between 100 °C and 250 °C for a period of 12 to 72 hours.[5]
-
Cooling and Isolation: After the reaction is complete, cool the vessel to room temperature. The crystalline MOF product is then isolated by filtration or centrifugation.
-
Washing and Activation: Wash the collected crystals with fresh solvent (e.g., DMF) to remove any unreacted starting materials. Subsequently, wash with a more volatile solvent (e.g., ethanol or acetone) to facilitate the removal of the high-boiling point solvent from the pores. The MOF is then "activated" by heating under vacuum to remove the solvent molecules from the pores, making the internal surface area accessible.[3]
The following diagram illustrates the solvothermal synthesis process for MOFs.
Relevance to Drug Development
While [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid itself is not a therapeutic agent, its role in the construction of MOFs makes it highly relevant to the field of drug development.[13] MOFs are being extensively investigated as advanced drug delivery systems.[11][14] Their high porosity and tunable pore sizes allow for the encapsulation of drug molecules, while their modifiable surface chemistry enables targeted delivery.[12]
MOFs constructed from terphenyl-based linkers are of interest for drug delivery due to the potential for high drug loading capacities and the inherent stability of the framework. However, it is important to note that the biocompatibility and toxicity of any MOF intended for biomedical applications must be rigorously evaluated.[15][16] Factors influencing biocompatibility include the nature of the metal ions and organic linkers, as well as the size and surface properties of the MOF particles.[17][18]
Currently, there is limited specific research on the use of MOFs derived from [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid in drug delivery systems or their interaction with specific biological signaling pathways. The broader class of terphenyl compounds has been investigated for various biological activities, but this is not directly transferable to the dicarboxylic acid derivative or the MOFs constructed from it.[19] Future research in this area would need to focus on loading these specific MOFs with therapeutic agents and assessing their efficacy and safety in relevant biological models.
The following diagram illustrates the potential role of MOFs in a drug delivery context.
Safety and Handling
[1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid is classified as harmful if swallowed, in contact with skin, or if inhaled.[20][21] It can cause skin and serious eye irritation, and may cause respiratory irritation.[21] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Handling should be performed in a well-ventilated area or a fume hood.
Conclusion
[1,1':4',1''-Terphenyl]-4,4''-dicarboxylic acid is a valuable and versatile building block in materials chemistry, with its primary application being the synthesis of robust and porous Metal-Organic Frameworks. While its direct role in drug development is currently indirect, the MOFs derived from this linker hold significant promise for future applications in advanced drug delivery systems. Further research is needed to fully explore the potential of these specific MOFs in a biomedical context, including detailed studies on drug loading and release, biocompatibility, and interactions with biological systems.
References
- 1. ijche.com [ijche.com]
- 2. scbt.com [scbt.com]
- 3. ossila.com [ossila.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Solvothermal Synthesis of MOF Powder Materials: Process, Equipment, and Optimal Conditions [zylabsolution.com]
- 6. Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls - PMC [pmc.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. diva-portal.org [diva-portal.org]
- 9. researchgate.net [researchgate.net]
- 10. rsc.org [rsc.org]
- 11. drpress.org [drpress.org]
- 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 13. [1,1': 3',1''-terphenyl]-4,4''-dicarboxylic acid, 5'-(4-carboxyphenyl)-2'-(2-propyn-1-yloxy)- - CD Bioparticles [cd-bioparticles.net]
- 14. mdpi.com [mdpi.com]
- 15. ias.ac.in [ias.ac.in]
- 16. Mitigating Metal-Organic Framework (MOF) Toxicity for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Biocompatibility and biodegradability of metal organic frameworks for biomedical applications - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
- 18. Environmental implications of metal–organic frameworks and MXenes in biomedical applications: a perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. Buy [1,1':4',1''-Terphenyl]-4,4''-dicarboxylic Acid | 13653-84-4 [smolecule.com]
- 21. store.apolloscientific.co.uk [store.apolloscientific.co.uk]



